Cas no 1850282-92-6 (2-Amino-4-bromo-5-chlorobenzonitrile)

• Product Name: 2-Amino-4-bromo-5-chlorobenzonitrile
• CAS No: 1850282-92-6
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 6793912
• PubChem ID: 130559130
• Update Time: 2025-06-09

2-Amino-4-bromo-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-BROMO-5-CHLOROBENZONITRILE
• 1850282-92-6
• MFCD30828966
• 2-Amino-4-bromo-5-chlorobenzonitrile

• Inchi： 1S/C7H4BrClN2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2H,11H2
• InChI Key： DVBKSOOYTVGRPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)N)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-Amino-4-bromo-5-chlorobenzonitrile

2-Amino-4-bromo-5-chlorobenzonitrile (CAS No. 1850282-92-6): An Overview of Its Properties and Applications in Medicinal Chemistry

2-Amino-4-bromo-5-chlorobenzonitrile (CAS No. 1850282-92-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzonitriles, which are known for their diverse applications in drug discovery and development.

The chemical structure of 2-Amino-4-bromo-5-chlorobenzonitrile consists of a benzene ring substituted with an amino group at the 2-position, a bromine atom at the 4-position, and a chlorine atom at the 5-position, along with a cyano group at the 6-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of 2-Amino-4-bromo-5-chlorobenzonitrile. One notable area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes 2-Amino-4-bromo-5-chlorobenzonitrile a promising lead compound for further optimization.

In addition to its enzymatic inhibition properties, 2-Amino-4-bromo-5-chlorobenzonitrile has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that 2-Amino-4-bromo-5-chlorobenzonitrile could be a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The synthesis of 2-Amino-4-bromo-5-chlorobenzonitrile has been well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 4-bromo-5-chloroaniline with cyanogen bromide under controlled conditions. The resulting product is then purified using standard techniques such as column chromatography or recrystallization. The ease of synthesis and high yield make this compound readily available for both academic research and industrial applications.

The physical and chemical properties of 2-Amino-4-bromo-5-chlorobenzonitrile have been extensively characterized. It is a solid at room temperature with a melting point ranging from 130°C to 135°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various biological assays and formulations.

In terms of safety, 2-Amino-4-bromo-5-chlorobenzonitrile is generally considered to be stable under normal laboratory conditions. However, appropriate handling and storage precautions should be taken to ensure its integrity and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat.

The pharmacokinetic properties of 2-Amino-4-bromo-5-chlorobenzonitrile have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended target site within the body without causing significant toxicity or adverse effects.

To further explore the potential therapeutic applications of 2-Amino-4-bromo-5-chlorobenzonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in treating various diseases. These trials are designed to provide comprehensive data on the compound's pharmacological effects, dosing regimens, and potential side effects. The results from these studies will be instrumental in guiding future drug development efforts.

In conclusion, 2-Amino-4-bromo-5-chlorobenzonitrile (CAS No. 1850282-92-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.